Cas no 22300-52-3 (4,5-dibromo-2H-1,2,3-triazole)

• Product Name: 4,5-dibromo-2H-1,2,3-triazole
• CAS No: 22300-52-3
• MF: C₂HBr₂N₃
• MW: 226.857437849045
• MDL: MFCD19440717
• CID: 819887
• PubChem ID: 312397
• Update Time: 2025-05-24

4,5-dibromo-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2H-1,2,3-triazole
• 5-bromo-2-methyltriazole-4-carboxylic acid
• 4,5-Dibromo-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 4,5-dibromo-
• GUQUYKTWVBJKFL-UHFFFAOYSA-N
• C2HBr2N3
• dibromo triazole
• NSC222414
• PubChem21877
• 4,5-dibromo-2H-triazole
• KSC496O8H
• 4,5-dibromo-1,2,3-triazole
• BCP21795
• 1281AB
• 4,5-Dibromo-1H-[1,2,3]triazole
• VZ27549
• RP27679
• 22300-52-3
• J-514070
• DB-024828
• SCHEMBL1412440
• NSC-222414
• ALBB-013893
• DTXCID70261222
• MFCD19440717
• 4,5-Dibromo-2H-1,2,3-triazole;1H-1,2,3-Triazole, 4,5-dibromo-
• CS-W004184
• DS-0533
• 15294-81-2
• D5205
• DTXSID60310096
• AKOS016000881
• O11125
• dibromotriazole
• SY024522
• MFCD08062401
• F2167-3922
• AC-22338
• EN300-111458
• AKOS005174467
• SCHEMBL11025201
• 4,5-dibromo-2H-1,2,3-triazole

• MDL： MFCD19440717
• Inchi： 1S/C2HBr2N3/c3-1-2(4)6-7-5-1/h(H,5,6,7)
• InChI Key： GUQUYKTWVBJKFL-UHFFFAOYSA-N
• SMILES： BrC1C(=NNN=1)Br

Computed Properties

• Exact Mass: 226.85167 g/mol
• Monoisotopic Mass: 224.85372 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.86
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 2.620
• Boiling Point: 347.5±22.0°C at 760 mmHg

4,5-dibromo-2H-1,2,3-triazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4,5-dibromo-2H-1,2,3-triazole

4,5-Dibromo-2H-1,2,3-Triazole: A Comprehensive Overview

4,5-dibromo-2H-1,2,3-triazole, also known by its CAS registry number CAS No. 22300-52-3, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its triazole ring system, which is a five-membered ring containing three nitrogen atoms and two bromine substituents at the 4 and 5 positions. The presence of bromine atoms imparts unique chemical properties to this molecule, making it a valuable compound in both academic research and industrial applications.

The structure of 4,5-dibromo-2H-1,2,3-triazole is highly symmetrical due to the placement of bromine atoms at equivalent positions on the triazole ring. This symmetry contributes to its stability and reactivity in various chemical reactions. The triazole ring itself is aromatic, which enhances the compound's ability to participate in π–π interactions and other non-covalent bonding interactions. These properties make it an ideal candidate for use in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs).

Recent studies have highlighted the potential of 4,5-dibromo-2H-1,2,3-triazole as a building block for constructing functional materials with tailored properties. For instance, researchers have utilized this compound to synthesize MOFs with high surface area and porosity, which are promising for gas storage and separation applications. The bromine substituents on the triazole ring serve as effective coordinating groups for metal ions, enabling the formation of robust metal-ligand bonds that are essential for MOF stability.

In addition to its role in materials science, 4,5-dibromo-2H-1,2,3-triazole has also been explored for its potential in drug discovery and medicinal chemistry. The triazole moiety is a common structural motif in many bioactive compounds due to its ability to modulate pharmacokinetic properties such as solubility and permeability. Recent research has focused on incorporating this compound into small molecule inhibitors targeting various disease-related proteins. For example, studies have shown that derivatives of 4,5-dibromo-2H-1,2,3-triazole can exhibit potent inhibitory activity against kinases involved in cancer cell proliferation.

The synthesis of 4,5-dibromo-2H-1,1-diaza-cyclopentadiene (another name for the compound) typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the bromination of a parent triazole compound using bromine or brominating agents under specific conditions. The reaction conditions are critical to ensure selective substitution at the 4 and 5 positions without affecting other parts of the molecule.

From an environmental standpoint, CAS No. 22300-52-3 compounds are generally considered stable under normal storage conditions; however proper handling procedures should be followed when working with such chemicals in laboratory settings.

In conclusion, 4,5-dibromo-2H-1,2,3-triazole stands out as a versatile building block with wide-ranging applications across multiple disciplines within chemistry.